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Compound of Interest

Compound Name: Acid Red 57

Cat. No.: B082765

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Acid Red 57 (CAS 12217-34-4), a
synthetic azo dye. It covers its chemical and physical properties, synthesis, applications in
dyeing, and available toxicological data. This document is intended to serve as a valuable
resource for professionals in research, development, and quality control.

Chemical and Physical Properties

Acid Red 57, also known by its Colour Index name C.l. 17053, is a red powder with a bluish
hue.[1] It is a water-soluble anionic dye, a characteristic that is crucial for its applications in
agueous dyeing processes.[2] The solubility in water is reported to be 70 g/L at 90°C.[1][3] In
concentrated sulfuric acid, it exhibits a dark red color.[1][3]

The chemical structure of Acid Red 57 is characterized by a single azo bond (-N=N-) which
acts as the chromophore responsible for its color.[1] Its IUPAC name is 6-amino-5-[[2-
[ethyl(phenyl)sulfamoyl]phenyl]diazenyl]-4-hydroxynaphthalene-2-sulfonic acid.[4]

Table 1: Physicochemical Properties of Acid Red 57
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Property Value Reference(s)
CAS Number 12217-34-4 [3][4][5]

C.l. Name Acid Red 57 [1][5]

C.l. Number 17053 [1114]
Molecular Formula C24H22N406S2 [2][4]
Molecular Weight 526.6 g/mol [4]
Appearance Bright blue-red powder [11[3]
Solubility in Water 70 g/L (at 90°C) [11[3]

Acid Red 3GB, Acid Red 3GP,
Synonyms Acid Red 3GX, Weak Acid Red  [1][5]
E-BL

Synthesis

The synthesis of Acid Red 57 involves a two-step process: diazotization followed by an azo
coupling reaction.[1][6]
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Step 1: Diazotization

2-Amino-N-ethyl-N-phenylbenzenesulfonamide Sodium Nitrite (NaNOz2) | Hydrochloric Acid (HCI) |

in the presence of

Step 2: Azo Coupling

Diazonium Salt Solution |6—Amin0—4-hydr0xynaphthalene»2-su]f0nic acid (Gamma Acid)

Acid Red 57

Step 3: Isolatior} ’and Purification

Filtration

Crushing

Final Product

Click to download full resolution via product page

Caption: General workflow for the analytical determination of Acid Red 57 using UHPLC.
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General UHPLC Conditions for Synthetic Dyes:

e Column: Areversed-phase C18 column (e.g., 2.0 mm I.D. x 50 mm L, 2 um patrticle size). *[7]
Mobile Phase: A gradient elution using a buffered aqueous phase (e.g., 10 mM ammonium
acetate) and an organic modifier (e.g., acetonitrile). *[7] Flow Rate: Typically around 0.5
mL/min. *[7] Column Temperature: Maintained at a constant temperature, for instance, 40°C.
*[7] Detection: Diode-array detection, with the chromatogram extracted at the maximum
absorbance wavelength of Acid Red 57.

e Injection Volume: A small volume, such as 1 pL.
[7]### 6. Signaling Pathways and Biological Activity

Currently, there is no publicly available information to suggest that Acid Red 57 has a specific
role or effect on biological signaling pathways in the context of drug development or cellular
research. Its primary known function is as a colorant.

Conclusion

Acid Red 57 is a commercially important synthetic azo dye with well-established applications in
the textile and leather industries. Its chemical properties, particularly its water solubility and
anionic nature, are key to its dyeing performance on protein and polyamide fibers. While
general methods for its synthesis and application are understood, detailed experimental
protocols are not readily available in the public domain. The toxicological profile of Acid Red 57
appears to be favorable, with no GHS hazard classification, but a comprehensive set of
toxicological studies is lacking. For research and development purposes, further studies to
establish detailed toxicological data and to develop and validate specific analytical methods
would be beneficial. There is currently no evidence to suggest its involvement in biological
signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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